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Introduction

Time-kill kinetics assays are a cornerstone of antimicrobial drug development, providing critical
insights into the pharmacodynamic properties of a novel agent. These assays evaluate the rate
and extent of bacterial killing over time at various concentrations of the antimicrobial
compound. The resulting data helps to differentiate between bactericidal (killing) and
bacteriostatic (inhibiting growth) activity and to understand if the killing is concentration-
dependent or time-dependent. A bactericidal effect is generally defined as a > 3-log10 (or
99.9%) reduction in the colony-forming units (CFU)/mL from the initial inoculum.[1][2]

AU1235 is an investigational urea-based compound that has been identified as a potent
inhibitor of the Mycobacterium tuberculosis MmpL3 protein.[3][4][5] The MmpL3 transporter is
essential for the transport of mycolic acids, which are crucial components of the mycobacterial
cell wall.[5] Previous studies have indicated that AU1235 exhibits time-dependent bactericidal
activity against M. tuberculosis.[6][7] This application note provides a detailed protocol for
performing a time-kill kinetics assay to evaluate the activity of AU1235 against M. tuberculosis
H37Rv.

Experimental Protocols
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Materials and Reagents

e Mycobacterium tuberculosis H37Rv

o Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol, 10% (v/v) OADC (oleic acid,
albumin, dextrose, catalase), and 0.05% (v/v) Tween 80

o Middlebrook 7H10 agar supplemented with 0.5% (v/v) glycerol and 10% (v/v) OADC
e AU1235 (stock solution prepared in DMSO)[6]

o Phosphate-buffered saline (PBS) with 0.05% Tween 80 (PBST)

 Sterile conical tubes (50 mL)

 Sterile microcentrifuge tubes (1.5 mL)

¢ Incubator shaker (37°C, 180 rpm)

e Spectrophotometer

» Biosafety cabinet (Class Il or Ill)

» Appropriate personal protective equipment (PPE) for working with M. tuberculosis

Inoculum Preparation

e From a frozen stock, streak M. tuberculosis H37Rv onto a 7H10 agar plate and incubate at
37°C for 2-3 weeks until colonies appear.

 Inoculate a single colony into a 50 mL conical tube containing 10 mL of 7H9 broth.

¢ Incubate at 37°C with shaking (180 rpm) until the culture reaches the mid-logarithmic growth
phase (OD600 of 0.4-0.6).[1] This typically takes 7-10 days.

¢ Adjust the bacterial suspension with fresh 7H9 broth to achieve a starting inoculum of
approximately 1 x 10”6 CFU/mL. The exact starting CFU/mL will be determined by plating a
serial dilution of the inoculum at time zero.
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Time-Kill Assay Procedure

Prepare test tubes or flasks for each concentration of AU1235 to be tested (e.g., 0.5x, 1x,
2X, 4x, and 8x the Minimum Inhibitory Concentration [MIC]). Also, prepare a growth control
tube (no drug) and a solvent control tube (DMSO at the highest concentration used for
AU1235).

Add the appropriate volume of AU1235 stock solution or DMSO to each labeled tube
containing 10 mL of the prepared bacterial inoculum.

Incubate all tubes at 37°C with shaking (180 rpm).[1]

At predetermined time points (e.g., 0, 2, 4, 6, 24, 48, 72, and 120 hours), withdraw a 100 pL
aliquot from each tube.[1]

Perform ten-fold serial dilutions of each aliquot in PBST.
Plate 100 pL of the appropriate dilutions onto 7H10 agar plates in duplicate.
Incubate the plates at 37°C for 3-4 weeks, or until colonies can be accurately counted.

Count the colonies on each plate and calculate the CFU/mL for each time point and
concentration. The lower limit of detection is typically 100 CFU/mL (10 colonies from a 10"-1
dilution).

Data Presentation

The quantitative data from the time-kill assay should be summarized in a table. The results are

typically presented as the mean log10 CFU/mL + standard deviation for each time point and

concentration.
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AU1235
Growth Solvent 05 AU1235 AU1235 AU1235 AU1235
.5x
Ti Control Control MIC) (IxMIC) (2xMIC) (4xMIC) (8x MIC)
ime
(log10 (log10 (log10 (log10 (log10 (log10
(hours) (log10
CFU/ImL CFU/mL CFUImL CFUmL CFU/mL CFU/mL
CFU/mL
) ) ) ) )
)
0 6.02 + 6.01 + 6.03 = 6.02 + 6.01 + 6.03 = 6.02 +
0.05 0.04 0.06 0.05 0.07 0.04 0.06
) 6.30 = 6.28 £ 5.85 =+ 575+ 5.60 = 555+ 550 +
0.07 0.06 0.08 0.09 0.10 0.08 0.09
4 6.65 + 6.62 + 5.60 + 540 515+ 5.05+ 5.00 +
0.08 0.07 0.10 0.11 0.12 0.10 0.11
6 6.98 + 6.95 + 535+ 5.00 = 4.65 + 450 + 4.45 +
0.06 0.05 0.11 0.12 0.13 0.11 0.12
” 8.50 = 8.45 + 4.50 = 3.80 £ 3.20 = 2.90 £ 2.85 =
0.09 0.08 0.13 0.14 0.15 0.13 0.14
8.95 + 8.90 = 3.90 = 310+
48 <2.00 <2.00 <2.00
0.10 0.09 0.15 0.16
9.10 + 9.05+ 3.50 +
72 <2.00 <2.00 <2.00 <2.00
0.11 0.10 0.16
9.25 + 9.20 £ 3.10 =
120 <2.00 <2.00 <2.00 <2.00
0.12 0.11 0.17
Visualization

Experimental Workflow Diagram

The following diagram illustrates the workflow for the time-kill kinetics assay of AU1235.
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Caption: Workflow for the time-kill kinetics assay of AU1235.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4.6. Time-Kill Kinetics Assay [bio-protocol.org]

2. emerypharma.com [emerypharma.com]

3. Common Biological Properties of Mycobacterium tuberculosis MmpL3 Inhibitors - PMC
[pmc.ncbi.nlm.nih.gov]

e 4. journals.asm.org [journals.asm.org]

e 5. Recent advances in mycobacterial membrane protein Large 3 inhibitor drug design for
mycobacterial infections - PMC [pmc.ncbi.nim.nih.gov]

e 6. AU1235 | Antibacterial | TargetMol [targetmol.com]
o 7.researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Note: Evaluating the Time-Kill Kinetics of
AU1235 Against Mycobacterium tuberculosis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b560632#laboratory-techniques-for-evaluating-
aul235-s-time-kill-kinetics]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b560632?utm_src=pdf-body-img
https://www.benchchem.com/product/b560632?utm_src=pdf-body
https://www.benchchem.com/product/b560632?utm_src=pdf-custom-synthesis
https://bio-protocol.org/exchange/minidetail?id=9049708&type=30
https://emerypharma.com/solutions/cell-microbiology-services/time-kill-kinetics-assay/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12442057/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12442057/
https://journals.asm.org/doi/10.1128/aac.00547-19
https://pmc.ncbi.nlm.nih.gov/articles/PMC10330604/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10330604/
https://www.targetmol.com/compound/au1235
https://www.researchgate.net/figure/Structure-and-bactericidal-activity-of-AU1235-a-Structure-of-AU1235-1_fig6_221841683
https://www.benchchem.com/product/b560632#laboratory-techniques-for-evaluating-au1235-s-time-kill-kinetics
https://www.benchchem.com/product/b560632#laboratory-techniques-for-evaluating-au1235-s-time-kill-kinetics
https://www.benchchem.com/product/b560632#laboratory-techniques-for-evaluating-au1235-s-time-kill-kinetics
https://www.benchchem.com/product/b560632#laboratory-techniques-for-evaluating-au1235-s-time-kill-kinetics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560632?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

